Cas no 453566-04-6 (3-fluoro-5-(methylsulfanyl)benzonitrile)

3-Fluoro-5-(methylsulfanyl)benzonitrile is a fluorinated aromatic nitrile compound featuring a methylsulfanyl substituent at the meta position relative to the nitrile group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom enhances electrophilic substitution selectivity, while the methylsulfanyl group offers potential for further functionalization via oxidation or nucleophilic displacement. The nitrile moiety provides versatility as a precursor to carboxylic acids, amides, or heterocycles. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and other transformations. The compound's stability under standard storage conditions and compatibility with common organic solvents further contribute to its utility in fine chemical applications.

3-fluoro-5-(methylsulfanyl)benzonitrile structure

453566-04-6 structure

Product Name:3-fluoro-5-(methylsulfanyl)benzonitrile

CAS No:453566-04-6

MF:C₈H₆FNS

MW:167.203343868256

CID:3989841

PubChem ID:59640701

Update Time:2025-06-08

3-fluoro-5-(methylsulfanyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 3-fluoro-5-(methylthio)-
- 3-fluoro-5-methylsulfanylbenzonitrile
- 3-fluoro-5-(methylsulfanyl)benzonitrile
- SCHEMBL879314
- 453566-04-6
- MFCD11976043
- 3-fluoro-5-(methylthio)benzonitrile
- RUXISEQABDKJBR-UHFFFAOYSA-N
- MDL： MFCD11976043
- Inchi： 1S/C8H6FNS/c1-11-8-3-6(5-10)2-7(9)4-8/h2-4H,1H3
- InChI Key： RUXISEQABDKJBR-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC(SC)=CC(F)=C1

Computed Properties

Exact Mass: 167.02049853Da
Monoisotopic Mass: 167.02049853Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 49.1Å²

3-fluoro-5-(methylsulfanyl)benzonitrile Pricemore >>

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Enamine	BBV-39759986-1.0g	3-fluoro-5-(methylsulfanyl)benzonitrile	453566-04-6	95%	1.0g	$492.0	2023-01-09
Enamine	BBV-39759986-2.5g	3-fluoro-5-(methylsulfanyl)benzonitrile	453566-04-6	95%	2.5g	$1020.0	2023-10-28
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abcr	AB604726-250mg	3-Fluoro-5-(methylsulfanyl)benzonitrile; .	453566-04-6		250mg	€242.80	2024-07-24
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